Cas no 1805384-43-3 (Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate
• CAS No: 1805384-43-3
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4875633
• Update Time: 2025-10-05

Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-9(16)3-6-7(11(12)13)5-15-8(4-14)10(6)17/h5,11,17H,2-3H2,1H3
• InChI Key： CRUOQTJAAVBWBP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate

Recent Advances in the Study of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1805384-43-3)

Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1805384-43-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the development of novel therapeutic agents.

The compound's unique structure, featuring a difluoromethyl group and a cyano moiety, makes it a versatile building block for the synthesis of more complex molecules. Researchers have explored its utility in the construction of heterocyclic compounds, which are often found in pharmaceuticals with diverse biological activities. The presence of the hydroxyl and ester functional groups further enhances its reactivity, enabling a wide range of chemical modifications.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the role of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate as a precursor in the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

Another significant development involves the use of this compound in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate showed promising activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics.

Furthermore, the compound's pharmacokinetic properties have been a subject of investigation. Recent preclinical studies have evaluated its metabolic stability and bioavailability, which are critical factors for its development as a drug candidate. These studies have utilized advanced analytical techniques such as LC-MS/MS to monitor the compound's stability under physiological conditions.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1805384-43-3) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitors to antimicrobial agents. Ongoing research aims to further elucidate its mechanism of action and optimize its derivatives for clinical development. The compound's versatility and biological activity make it a valuable asset in the quest for novel therapeutics.